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Compound of Interest

Compound Name: Carbon dioxide water

Cat. No.: B8500060

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
preventing the outgassing of carbon dioxide (CO2) from water samples during collection.
Accurate measurement of dissolved gases is critical for experimental integrity, and this guide
offers practical solutions to common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during water sample collection for
dissolved CO2 analysis.
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Issue

Possible Cause

Recommended Solution

Bubbles are visible in the

sample bottle after collection.

Introduction of air during the

filling process.

Discard the sample and collect
a new one.[1] Ensure the
sampling tube remains below
the water surface in the bottle
during filling to minimize
turbulence. Allow the bottle to
overflow by at least two to
three volumes to displace any

trapped air before sealing.

Sample agitation or turbulence

during collection.

Fill the sample bottle gently
and slowly.[2] If using a pump,
ensure the flow rate is low and
steady. For deep water
sampling, specialized
equipment like down-hole
vacuum samplers or U-tube
systems that maintain sample

pressure can be effective.

CO2 concentrations are lower

than expected.

CO2 outgassing due to

improper sealing.

Use bottles with gas-tight
seals, such as those with
greased ground-glass stoppers
or PTFE-faced septa.[3]
Ensure the stopper is twisted
to form a complete seal with no

visible streaks in the grease.

Use of inappropriate sample

containers.

Avoid using plastic bottles as
they are permeable to CO2.[3]
Borosilicate glass (e.g., Pyrex)
bottles are recommended as
they are less reactive with
seawater and have a low

coefficient of expansion.[3]
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Significant delay between

collection and analysis.

Analyze samples as soon as
possible after collection.[4] If
immediate analysis is not
feasible, proper preservation is

crucial.

CO2 concentrations are higher

than expected.

Biological activity in the sample

after collection.

Preserve the sample
immediately after collection to
inhibit microbial activity, which
can produce CO2 through
respiration.[3][5] A common
method is the addition of a
saturated mercuric chloride
(HgCl2) solution.[3][6]
However, be aware of potential
chemical reactions with certain
preservatives in freshwater
that could lead to an

overestimation of CO2,

Inconsistent or non-
reproducible results between

replicate samples.

Inconsistent sampling

technique.

Standardize the entire
collection procedure. Ensure
all personnel follow the exact
same protocol for filling,
preserving, and storing

samples.

Contamination of sample

bottles.

Use scrupulously clean sample
bottles. For trace-level
analysis, pre-combusting glass
bottles at high temperatures
(e.g., 550 °C) can remove

organic contaminants.[3]

The last portion of water from

the sampler was used.

The last bit of water from a
sampler will have been
exposed to the air as the
sampler is emptied and is likely

contaminated.[6] Always

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


http://file.yizimg.com/175706/2011120911472158.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://yncenter.sites.yale.edu/sites/default/files/xiao_qitao_sep_2012.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.pmel.noaa.gov/co2/files/dic_sample_technique_revised_5-17-10.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.pmel.noaa.gov/co2/files/dic_sample_technique_revised_5-17-10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

discard this final portion and
do not include it in your

sample.

Frequently Asked Questions (FAQs)

Q1: What is the best type of container to use for collecting water samples for CO2 analysis?

Al: Borosilicate glass bottles (e.g., Pyrex) with ground-glass stoppers are highly
recommended.[3] This type of glass is less likely to react with the water sample and has a low
coefficient of expansion.[3] Plastic bottles should be avoided as they are permeable to CO2.[3]
The bottle should have a gas-tight seal to prevent any exchange with the atmosphere.[3]

Q2: How should I fill the sample bottle to minimize CO2 loss?

A2: The key is to minimize turbulence and contact with the atmosphere.[2][6] Use a sampling
tube that reaches the bottom of the collection bottle. Fill the bottle from the bottom up, allowing
the water to overflow by at least two to three times the bottle volume to ensure that all water
that has come into contact with the air is flushed out.[6]

Q3: Should I leave a headspace in the sample bottle?

A3: A small headspace of approximately 1% of the bottle volume is recommended.[3] This
allows for thermal expansion of the water without compromising the seal. A headspace that is
too large can lead to significant gas exchange between the water and the air in the bottle.[3] To
create this headspace, fill the bottle to overflowing, then pinch and withdraw the filling tube; this
will remove a small, calibrated amount of water.[6]

Q4: How soon after collection should | analyze my samples?

A4: Samples should be analyzed as soon as possible.[4] If there is a delay, proper preservation
is critical to prevent changes in CO2 concentration due to biological activity.[3]

Q5: What are the recommended preservation techniques?

A5: To inhibit biological activity, which can alter CO2 levels, a chemical preservative is often
added. A saturated solution of mercuric chloride (HgCI2) is a commonly used and effective

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://journals.biologists.com/jeb/article/37/3/444/13366/The-Determination-of-Total-Carbon-Dioxide-in-Water
https://www.pmel.noaa.gov/co2/files/dic_sample_technique_revised_5-17-10.pdf
https://www.pmel.noaa.gov/co2/files/dic_sample_technique_revised_5-17-10.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.pmel.noaa.gov/co2/files/dic_sample_technique_revised_5-17-10.pdf
http://file.yizimg.com/175706/2011120911472158.pdf
https://www.iaea.org/sites/default/files/18/07/oa-sampling-dickson-021115.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

preservative for seawater samples.[3][6] For a 500 mL sample, 200 pL of saturated HgCI2 is
typically added.[6] Be aware that some preservatives may affect the water chemistry, so it's
important to choose one that is appropriate for your water type and analytical method.[7]
Always consult the Material Safety Data Sheet (MSDS) for any chemical preservatives used.[6]

Q6: How should | store the samples after collection?

A6: Samples should be stored in a cool, dark place to further slow down any biological activity.
[1] Refrigeration at approximately 4°C is recommended.[1] Ensure the bottles are tightly sealed
and stored upright.

Experimental Protocol: Water Sample Collection for
Dissolved CO2 Analysis

This protocol outlines the standard operating procedure for collecting water samples while
minimizing CO2 outgassing.

1. Materials and Preparation:

o Clean borosilicate glass sample bottles (250 mL or 500 mL) with ground-glass stoppers.
o High-purity water for rinsing.

 Silicone or Tygon tubing.

e Gloves.

o Saturated mercuric chloride (HgCI2) solution in a repipettor (or alternative preservative).
o Grease for stoppers (if applicable).

o Cooler with ice or refrigerator for storage.

2. Pre-Sampling Procedure:

e Ensure all sample bottles are thoroughly cleaned and rinsed with high-purity water.

 If using greased stoppers, apply a thin, even layer of grease to the stopper.

e Label each bottle with a unique identifier.

» Attach a clean length of tubing to the outlet of the water sampler (e.g., Niskin bottle spout).

3. Sample Collection:

o Carefully insert the free end of the tubing into the bottom of the sample bottle.
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Open the valve on the water sampler to begin a gentle, steady flow of water into the bottle.
Avoid splashing and turbulence.

Allow the water to overflow from the bottle for a duration sufficient to exchange the bottle's
volume at least two to three times.

While the bottle is still overflowing, carefully and slowly withdraw the tubing.

To create a small headspace (approx. 1%), pinch the tubing to stop the flow and then
remove it from the bottle.[6]

. Sample Preservation:

Immediately after filling, add the appropriate volume of preservative. For a 500 mL bottle,
add 200 pL of saturated HgCI2 solution.[6] Do not submerge the pipette tip in the sample.[6]
Exercise extreme caution and follow all safety protocols when handling preservatives like
HgCl2.

. Sealing and Storage:

Carefully insert the greased stopper into the neck of the bottle and twist to ensure a gas-tight
seal.[6] There should be no visible streaks in the grease.[6]

Secure the stopper with a clamp or elastic band if necessary.

Immediately place the collected sample in a cool, dark environment, such as a cooler with
ice, for transport to the laboratory.[1]

Data Summary: Comparison of Sample Handling
Techniques
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Technique/Compone

) Recommendation Advantages Disadvantages/Risks
n
- Low reactivity, low gas )
] Borosilicate Glass N More expensive and
Container Type permeability, reusable. ) )
(Pyrex) 3] fragile than plastic.
Permeable to CO2,
Plastic (e.g., HDPE) Inadvisable can lead to sample

contamination.[3]

Bottle Seal

Greased Ground-

Glass Stopper

Creates a very
effective gas-tight

seal.[3]

Requires careful
application of grease;
can be difficult to open
if not properly
maintained.

Screw Cap with PTFE
liner

Good seal,

convenient.

May not be as gas-
tight as a well-sealed

ground-glass stopper.

[3]

Filling Method

Bottom-up with

Overflow

Minimizes turbulence
and atmospheric
contamination, flushes
out contaminated

water.[6]

Requires a larger
volume of water from
the sampler than the

sample bottle volume.

[6]

Surface Filling

Not Recommended

High potential for
turbulence and gas
exchange with the

atmosphere.

Mercuric Chloride

Highly effective at

Highly toxic, requires
careful handling and

disposal. Can cause

Preservation halting biological acidification in
(HgCl2) -
activity.[3] freshwater samples,
leading to CO2
overestimation.[7]
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Slows down biological ~ Not as effective as
Refrigeration/Cooling activity, non-chemical.  chemical preservation

[1] for long-term storage.

High risk of CO2

Not Recommended concentration
No Preservation (unless for immediate changes due to
analysis) microbial respiration.

[5]

Experimental Workflow for Water Sample Collection

The following diagram illustrates the logical steps for collecting water samples to prevent CO2
outgassing.
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Workflow for CO2 Sample Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Preventing CO2 Outgassing
from Water Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8500060#preventing-co2-outgassing-from-water-
samples-during-collection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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